N'-[2-(4-Fluorophenyl)ethyl]-N-(2-hydroxyethyl)-N-methylthiourea

• CAS No.: 61290-82-2
• Molecular Formula: C12H17FN2OS
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 3-[2-(4-fluorophenyl)ethyl]-1-(2-hydroxyethyl)-1-methylthiourea
• InChI: InChI=1S/C12H17FN2OS/c1-15(8-9-16)12(17)14-7-6-10-2-4-11(13)5-3-10/h2-5,16H,6-9H2,1H3,(H,14,17)
• InChI Key: VJEZRKUAVMLXHK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=S)NCCC1=CC=C(C=C1)F

Description

N’-[2-(4-Fluorophenyl)ethyl]-N-(2-hydroxyethyl)-N-methylthiourea is an organic compound that belongs to the class of thioureas This compound is characterized by the presence of a fluorophenyl group, a hydroxyethyl group, and a methyl group attached to the thiourea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(4-Fluorophenyl)ethyl]-N-(2-hydroxyethyl)-N-methylthiourea typically involves the reaction of 4-fluorophenylethylamine with N-methylthiourea in the presence of a suitable base. The reaction is carried out under controlled temperature and pH conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{4-Fluorophenylethylamine} + \text{N-Methylthiourea} \rightarrow \text{N'-[2-(4-Fluorophenyl)ethyl]-N-(2-hydroxyethyl)-N-methylthiourea}$$4-Fluorophenylethylamine+N-Methylthiourea→N’-[2-(4-Fluorophenyl)ethyl]-N-(2-hydroxyethyl)-N-methylthiourea

Industrial Production Methods

In an industrial setting, the production of N’-[2-(4-Fluorophenyl)ethyl]-N-(2-hydroxyethyl)-N-methylthiourea may involve large-scale batch or continuous processes. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N’-[2-(4-Fluorophenyl)ethyl]-N-(2-hydroxyethyl)-N-methylthiourea can undergo various chemical reactions, including:

Oxidation: The compound can be oxid